Ethyl 5-[2-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]phenyl]-5-oxovalerate

• IUPAC Name: ethyl 5-[2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-5-oxopentanoate
• InChI: InChI=1S/C21H29NO5/c1-2-25-20(24)9-5-8-19(23)18-7-4-3-6-17(18)16-22-12-10-21(11-13-22)26-14-15-27-21/h3-4,6-7H,2,5,8-16H2,1H3
• InChI Key: ZSFMJMLERBHNDR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCC(=O)C1=CC=CC=C1CN2CCC3(CC2)OCCO3
• Molecular Formula: C21H29NO5
• DSSTOX Substance ID: DTXSID60643795
• Molecular Weight: 375.5 g/mol
• CAS No.: 898781-26-5

Description

Ethyl 5-[2-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]phenyl]-5-oxovalerate (also known as 5-oxo-5-[2-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]phenyl]valeric acid ethyl ester) is a chemical compound with a variety of applications in the scientific research field. It is a white, crystalline solid with a melting point of 109-111°C and a boiling point of 314-316°C. It has a molecular formula of C22H35NO4 and a molecular weight of 375.49 g/mol. This compound is used in a variety of laboratory experiments, including biochemical and physiological studies, as well as in the synthesis of new compounds.

Scientific Research Applications

Chemical Synthesis and Medicinal Chemistry Applications

• Ethyl 5-[2-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]phenyl]-5-oxovalerate and its derivatives have been utilized in various chemical syntheses. For instance, a study demonstrated the use of related compounds in a three-component condensation process to create substances with potential in medicinal chemistry (Sabitov et al., 2020).

Environmental and Material Science

• In the field of environmental science, a derivative of this compound was used to synthesize a polymer for removing carcinogenic azo dyes and aromatic amines from water. This highlights its potential in water purification technologies (Akceylan, Bahadir, & Yılmaz, 2009).

Pharmaceutical Research

• Derivatives of this compound have shown promise in pharmaceutical research. A study synthesized new spirothiazolidinone derivatives and evaluated their antiviral activity, discovering strong activity against the influenza A/H3N2 virus and human coronavirus 229E, indicating their potential as antiviral agents (Apaydın et al., 2020).

Antibacterial Research

• Compounds related to this compound were synthesized and showed significant antibacterial activity against various bacterial species. This research opens avenues for new antibacterial agents (Natarajan, Balachandravinayagam, Ganesan, & Selvaraju, 2021).

Biochemical Applications

• Another study highlighted the potential of related compounds in biochemical applications, specifically their role in the synthesis of spirocyclic compounds with interesting biological activities (Glushkov et al., 2011).

MRI Contrast Agent Development

• A study explored the use of derivatives of this compound in developing metal-free MRI contrast agents. These agents, based on electron spin properties, offer an alternative to traditional gadolinium-based agents and may reduce potential side effects (Shiraishi et al., 2019).